Cas no 6437-35-0 (2,5-Piperazinedipropanoic acid, 3,6-dioxo-)

• Product Name: 2,5-Piperazinedipropanoic acid, 3,6-dioxo-
• CAS No: 6437-35-0
• MF: C₁₀H₁₄N₂O₆
• MW: 258.227962970734
• CID: 424020
• PubChem ID: 59520017
• Update Time: 2025-04-19

2,5-Piperazinedipropanoic acid, 3,6-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedipropanoic acid, 3,6-dioxo-
• 3-[5-(2-carboxyethyl)-3,6-dioxopiperazin-2-yl]propanoic acid
• DTXSID50732309
• 3,3'-(3,6-Dioxopiperazine-2,5-diyl)dipropanoic acid
• SCHEMBL1679984
• 6437-35-0

• Inchi： 1S/C10H14N2O6/c13-7(14)3-1-5-9(17)12-6(10(18)11-5)2-4-8(15)16/h5-6H,1-4H2,(H,11,18)(H,12,17)(H,13,14)(H,15,16)
• InChI Key： NDCKGUDRHBPJAQ-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(=O)O)NC(C(CCC(=O)O)N1)=O

Computed Properties

• Exact Mass: 258.08522
• Monoisotopic Mass: 258.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 132.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives